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2-ol

Cat. No.: B13229529

Get Quote

Synonyms, Synthesis, and Forensic Profiling[1]

Executive Summary
(S)-p-Methoxy-

-methylphenethyl alcohol (CAS: 131029-01-1) is a chiral secondary alcohol of significant
interest in pharmacokinetics and forensic chemistry.[1] Structurally defined as (S)-1-(4-
methoxyphenyl)propan-2-ol, it serves two critical roles:

* Metabolic Marker: It is a downstream metabolite of the psychostimulants PMA
(paramethoxyamphetamine) and PMMA, formed via oxidative deamination and subsequent
reduction.

« Chiral Intermediate: It functions as a versatile building block in the enantioselective synthesis
of phenethylamine-class pharmaceuticals and agrochemicals.[1]

This guide provides a definitive technical breakdown of its nomenclature, synthesis, and
analytical characterization, resolving common ambiguities in its naming conventions.
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Nomenclature & Synonyms

The nomenclature for this compound is often confused due to historical variations between
"phenethyl" and "propyl" naming systems. The "phenethyl" convention treats the molecule as a

substituted ethanol, while IUPAC standardizes it as a propanol derivative.

Core ldentity Table

Naming Convention Name / Synonym

Technical Notes

(2S)-1-(4-

IUPAC (Preferred
( ) methoxyphenyl)propan-2-ol

Unambiguous structural
definition.[1]

(S)-p-Methoxy-
Common Chemical
-methylphenethyl alcohol

-methyl" denotes the methyl
group on the carbon carrying
the hydroxyl.[1]

(S)-4-Methoxy-
Alternative Common
-methylbenzeneethanol

Variation of the phenethyl

naming.[1]

Uses the "anisyl" group name

Structure-Based (S)-1-(p-Anisyl)-2-propanol for the methoxyphenyl moiety.

[1]
) Refers to its origin as a

Metabolic Context PMA-Alcohol / PMMA-Alcohol _ _
deaminated metabolite.[1]
Specific to the (S)-enantiomer.

CAS Number 131029-01-1 o
For the unspecified (

CAS Number (Racemic) 30314-64-8

) mixture.[1]

Structural Disambiguation

¢ Phenethyl Root: The term "phenethyl alcohol” refers to 2-phenylethanol (

).[1] Adding an
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-methyl group creates the 3-carbon chain (
), which is chemically synonymous with 1-phenyl-2-propanol.[1]

» Stereochemistry: The (S)-configuration at the C2 position is critical.[1] In biological systems,
oxidoreductases often exhibit high enantioselectivity, producing specifically the (S)- or (R)-
alcohol depending on the enzyme (e.g., alcohol dehydrogenase).

Chemical Architecture & Properties
Physicochemical Profile[1][2][3][4][5][6][7]
e Molecular Formula:

[2]

» Molecular Weight: 166.22 g/mol [1][3][2]
e Physical State: Viscous colorless to pale yellow liquid.[1]
e Boiling Point: ~135°C at 12 mmHg (Predicted).

o Solubility: Soluble in organic solvents (methanol, DCM, ethyl acetate); sparingly soluble in
water.

o Chirality: The C2 carbon is the stereocenter.[1] The (S)-enantiomer rotates polarized light
(specific rotation

is solvent-dependent, typically negative in chloroform).[1]

Biogenic & Synthetic Pathways

Understanding the origin of (S)-p-methoxy-

-methylphenethyl alcohol requires mapping its relationship to the ketone precursor (PMP2P)
and the amine (PMA).[1]

Pathway Visualization

The following diagram illustrates the dual role of the alcohol as both a synthetic precursor (via
amination) and a metabolic product (via deamination).
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Figure 1: The metabolic and synthetic interconversion between PMA, its ketone intermediate,
and the target alcohol. The reduction of the ketone to the alcohol is often stereoselective.

Synthesis Protocol: Enantioselective Biocatalysis

To obtain high optical purity (>99% ee) of the (S)-enantiomer, biocatalytic reduction of 4-
methoxyphenylacetone is the preferred industrial method over metal-hydride reduction (which
yields racemates).[1]

Protocol: Ketoreductase (KRED) Mediated Synthesis

Substrate Preparation: Dissolve 4-methoxyphenylacetone (100 mM) in a phosphate buffer
(pH 7.0) containing 10% isopropanol (co-substrate).

Enzyme Addition: Add (S)-selective Ketoreductase (e.g., KRED-130) and NADP+ cofactor.

Incubation: Agitate at 30°C for 24 hours. The enzyme transfers hydride to the si-face or re-
face of the ketone (depending on enzyme specificity) to yield the (S)-alcohol.[1]

Extraction: Extract with Ethyl Acetate (

). Dry over

Purification: Silica gel chromatography (Hexane:EtOAc 8:2).

Why this works: Chemical reduction with
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produces a 50:50 racemic mixture.[1] Biocatalysis provides the necessary steric constraint to
generate the single (S)-isomer required for specific pharmacological studies.[1]

Analytical Profiling

Differentiation of the (S)-enantiomer from its (R)-counterpart and regioisomers is critical in
forensic analysis.[1]

Chromatographic Separation
e Technique: Chiral HPLC or GC.[1]

e Column: Polysaccharide-based chiral stationary phase (e.g., Chiralcel OD-H or equivalent).

[1]
* Mobile Phase: Hexane/lsopropanol (90:[1]10) is standard for normal phase HPLC.

o Detection: UV at 275 nm (characteristic absorption of the p-methoxybenzene chromophore).

[1]

Mass Spectrometry (GC-MS) Signature

When analyzing biological matrices (urine/blood) for this metabolite:
e Parent lon:

166 (often weak).
e Base Peak:
121 (Methoxybenzyl cation,
).[1] This is the diagnostic fragment formed by
-cleavage of the hydroxyl group.[1]
e Secondary Fragment:
45 (

), confirming the propanol chain structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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